Cas no 110992-55-7 (IR-797 chloride)

• Product Name: IR-797 chloride
• CAS No: 110992-55-7
• MF: C₃₁H₃₄Cl₂N₂
• MW: 505.521066188812
• CID: 129050
• PubChem ID: 24883185
• Update Time: 2024-11-03

IR-797 chloride Chemical and Physical Properties

Names and Identifiers

• 3H-Indolium,2-[2-[2-chloro-3-[2-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)ethylidene]-1-cyclopenten-1-yl]ethenyl]-1,3,3-trimethyl-,chloride (1:1)
• 3H-Indolium,2-[2-[2-chloro-3-[2-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)ethylidene]-1-...
• 3H-Indolium,2-[2-[2-chloro-3-[2-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)ethylidene]-1-cyclopenten-1-yl]ethenyl]-1,3,3
• IR-797 CHLORIDE
• 2-[2-[2-chloro-3-[2-(1,3-dihydro-1,3,3-trimethyl-2h-indol-2-ylidene)-ethylidene]-1-cyclopenten-1-yl-ethenyl]-1,3,3-trimethyl-3h-indolium chloride
• IR-797 chloride Dye content 70 %
• (2Z)-2-[(2E)-2-[2-chloro-3-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclopent-2-en-1-ylidene]ethylidene]-1,3,3-trimethylindole
• 2-(-2-(-2-Chloro-3-(2-(-1,3,3-trimethylindolin-2-ylidene)ethylidene)cyclopent-1-en-1-yl)vinyl)-1,3,3-trimethyl-3H-indol-1-ium chloride
• IR-797 chloride, Dye content 70 %
• 110992-55-7
• MFCD03427060
• 2-[2-[2-Chloro-3-[2-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-ethylidene]-1-cyclopenten-1-yl]-ethenyl]-1,3,3-trimethyl-3H-indolium chloride
• (2Z)-2-[(2E)-2-[2-chloro-3-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclopent-2-en-1-ylidene]ethylidene]-1,3,3-trimethylindole;chloride
• IR-797 chloride

• MDL： MFCD03427060
• Inchi： 1S/C31H34ClN2.ClH/c1-30(2)23-11-7-9-13-25(23)33(5)27(30)19-17-21-15-16-22(29(21)32)18-20-28-31(3,4)24-12-8-10-14-26(24)34(28)6;/h7-14,17-20H,15-16H2,1-6H3;1H/q+1;/p-1
• InChI Key： OATKVFFCVUJOEX-UHFFFAOYSA-M
• SMILES： C12C=CC=CC=1C(/C(=C/C=C1\CCC(C=CC3=[N+](C)C4C=CC=CC=4C3(C)C)=C\1Cl)/N2C)(C)C.[Cl-] |t:15|

Computed Properties

• Exact Mass: 504.21000
• Monoisotopic Mass: 504.2099045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 915
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.2Ų

Experimental Properties

• Melting Point: 116.7-128.0 °C (lit.)
• PSA: 6.25000
• LogP: 4.80120

IR-797 chloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Safety Term：S22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles